Cas no 1266840-44-1 (1-Propyl-1H-1,2,3-triazole-4-carboxylic acid)

1-Propyl-1H-1,2,3-triazole-4-carboxylic acid is a heterocyclic compound featuring a triazole ring functionalized with a propyl group at the 1-position and a carboxylic acid at the 4-position. This structure makes it a versatile intermediate in organic synthesis, particularly for click chemistry applications and the preparation of pharmacologically active molecules. The carboxylic acid moiety allows for further derivatization, enabling conjugation with amines or alcohols to form amides or esters. Its well-defined reactivity and stability under standard conditions make it suitable for use in medicinal chemistry and materials science. The compound is typically supplied in high purity, ensuring consistent performance in synthetic workflows.

1-Propyl-1H-1,2,3-triazole-4-carboxylic acid structure

1266840-44-1 structure

Product Name:1-Propyl-1H-1,2,3-triazole-4-carboxylic acid

CAS No:1266840-44-1

MF:C₆H₉N₃O₂

MW:155.154560804367

CID:2602735

PubChem ID:62060738

Update Time:2025-06-07

1-Propyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-propyl-1H-1,2,3-triazole-4-carboxylic acid
- NE53159
- Z1696091833
- 1-Propyl-1H-1,2,3-triazole-4-carboxylic acid, AldrichCPR
- 1-Propyl-1H-1,2,3-triazole-4-carboxylic acid
- MDL： MFCD16666470
- Inchi： 1S/C6H9N3O2/c1-2-3-9-4-5(6(10)11)7-8-9/h4H,2-3H2,1H3,(H,10,11)
- InChI Key： QQAMQMROPRVESK-UHFFFAOYSA-N
- SMILES： OC(C1=CN(CCC)N=N1)=O

Computed Properties

Exact Mass: 155.069476538g/mol
Monoisotopic Mass: 155.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68
XLogP3: 0.4

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 344.0±34.0 °C at 760 mmHg
Flash Point: 161.9±25.7 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-Propyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Propyl-1H-1,2,3-triazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-123416-0.05g	1-propyl-1H-1,2,3-triazole-4-carboxylic acid	1266840-44-1	95%	0.05g	$155.0	2023-07-08
Enamine	EN300-123416-0.1g	1-propyl-1H-1,2,3-triazole-4-carboxylic acid	1266840-44-1	95%	0.1g	$232.0	2023-07-08
Enamine	EN300-123416-0.25g	1-propyl-1H-1,2,3-triazole-4-carboxylic acid	1266840-44-1	95%	0.25g	$331.0	2023-07-08
Enamine	EN300-123416-0.5g	1-propyl-1H-1,2,3-triazole-4-carboxylic acid	1266840-44-1	95%	0.5g	$524.0	2023-07-08
Enamine	EN300-123416-1.0g	1-propyl-1H-1,2,3-triazole-4-carboxylic acid	1266840-44-1	95%	1.0g	$671.0	2023-07-08
Enamine	EN300-123416-2.5g	1-propyl-1H-1,2,3-triazole-4-carboxylic acid	1266840-44-1	95%	2.5g	$1315.0	2023-07-08
Enamine	EN300-123416-5.0g	1-propyl-1H-1,2,3-triazole-4-carboxylic acid	1266840-44-1	95%	5.0g	$1945.0	2023-07-08
Enamine	EN300-123416-10.0g	1-propyl-1H-1,2,3-triazole-4-carboxylic acid	1266840-44-1	95%	10.0g	$2884.0	2023-07-08
TRC	B524285-10mg	1-propyl-1H-1,2,3-triazole-4-carboxylic acid	1266840-44-1		10mg	$ 50.00	2022-06-07
TRC	B524285-50mg	1-propyl-1H-1,2,3-triazole-4-carboxylic acid	1266840-44-1		50mg	$ 185.00	2022-06-07